Bicyclo[2.2.1]hept-5-ene-2-methanol

• IUPAC Name: 2-bicyclo[2.2.1]hept-5-enylmethanol
• InChI: InChI=1S/C8H12O/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-9H,3-5H2
• InChI Key: LUMNWCHHXDUKFI-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)CO
• Molecular Formula: C8H12O
• Related CAS: 30421-42-2
• DSSTOX Substance ID: DTXSID3038698
• Molecular Weight: 124.18 g/mol
• CAS RN: 95-12-5, 13360-81-1

Description

Bicyclo[2.2.1]hept-5-ene-2-methanol is a chemical compound. It is synthesized by the hydrogenation of bicyclo[2.2.1]hept-5-ene-2-methanol in a flow system on fixed-bed oxide catalysts.

Synthesis Analysis

The synthesis of Bicyclo[2.2.1]hept-5-ene-2-methanol involves the hydrogenation of bicyclo[2.2.1]hept-5-ene-2-methanol. This process is carried out in a flow system on fixed-bed oxide catalysts. The vinylic polymerization of bicyclo[2.2.1]hept-2-ene (norbornene) with Co(II) compounds and the metallocene [η 5 - (C 5 Me 5)Co-η 2 -Cl] 2, in chlorobenzene activated with methylaluminoxane (MAO) has also been reported.

Molecular Structure Analysis

The molecular structure of Bicyclo[2.2.1]hept-5-ene-2-methanol can be viewed using Java or Javascript. The molecular formula is C8H14O.

Chemical Reactions Analysis

The main transformation routes of Bicyclo[2.2.1]hept-5-ene-2-methanol were found to be dehydration and isomerization of the bicycloheptene structure with the double-bond migration.

Scientific Research Applications

• Polymer Synthesis : Bicyclo[2.2.1]hept-5-ene-2-methanol is used in the synthesis of homo- and copolymers. These polymers are prepared with catalysts like palladium(II) and have potential applications in materials science (Reinmuth et al., 1996).

• Pharmaceutical Applications : Electrolysis of derivatives of bicyclo[2.2.1]hept-5-ene-2-methanol can lead to pharmacologically active compounds. This process involves the synthesis of compounds containing a pyrroline fragment (Vereshchagin et al., 2014).

• Photoresist Materials : Alicyclic polymers based on bicyclo[2.2.1]hept-5-ene-2-methanol derivatives have been developed for use as 193 nm photoresist materials. These polymers exhibit solubility in common organic solvents and vary in glass transition temperatures (Okoroanyanwu et al., 1998).

• Analytical Chemistry : The compound and its derivatives have been studied in the context of pyrolysis-mass spectrometry and microwave spectroscopy, providing insights into their thermal decomposition and the resulting pyrolysates (Sakaizumi et al., 1997).

• Catalysis Research : Studies have explored the reactions of palladium(II) halides with bicyclo[2.2.1]hept-5-ene-2-methanol derivatives. These studies contribute to understanding metal-catalyzed addition polymerization of functionalized norbornenes (Wiger et al., 1974).

• Enantioseparation in Chromatography : High-performance liquid chromatographic methods have been developed for the separation and identification of enantiomers of bicyclo[2.2.1]hept-5-ene-2-methanol derivatives. This is significant for analytical and preparative chemistry, especially in pharmaceutical research (Péter et al., 2001).

• Functional Polyethylene Synthesis : Bicyclo[2.2.1]hept-5-ene-2-methanol has been used in the copolymerization with ethylene, providing a route to hydroxyl functional polyethylenes. This has implications for the synthesis of advanced polymeric materials (Radhakrishnan & Sivaram, 1998).

Safety And Hazards

The safety data sheet for a similar compound, Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde, indicates that it is a flammable liquid and vapor. Precautionary measures include keeping away from heat, sparks, open flames, and hot surfaces. In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish.